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Compound of Interest

Compound Name: K-858

Cat. No.: B1673266

Disclaimer: The chemical identifier "K-858" did not correspond to a publicly available
substance. This guide has been prepared using Sodium Azide as a representative hazardous
laboratory chemical to demonstrate essential safety and logistical protocols. Researchers must
consult the specific Safety Data Sheet (SDS) for any chemical before handling.

Sodium Azide (NaNs) is a highly toxic and reactive crystalline solid commonly used as a
preservative in laboratory reagents and in organic synthesis.[1][2] Due to its significant health
and physical hazards, strict adherence to safety protocols is mandatory.[1][3]

Health and Hazard Summary

Sodium Azide is acutely toxic if ingested, inhaled, or absorbed through the skin.[1][4][5] It can
interfere with oxygen transport in the blood, with the heart and brain being particularly
vulnerable.[1] Symptoms of exposure can range from headaches and dizziness to convulsions
and death.[1][3]

A primary physical hazard is its reactivity. Sodium Azide can form highly shock-sensitive and
explosive heavy metal azides when in contact with metals like lead, copper, silver, or their salts.
[6][7][8][9] This is a critical consideration for both handling and disposal, as contact with metal
drainpipes can lead to explosive accumulations.[6][10][11] Additionally, contact with acids
results in the formation of hydrazoic acid, a highly toxic and explosive gas.[1][4][5][6][9]

Exposure Limits and Physical Properties
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Quantitative exposure limits and key physical data for Sodium Azide are summarized below.

Parameter Value

CAS Number 26628-22-8
Molecular Formula NaNs

Molecular Weight 65.01 g/mol
Appearance White crystalline solid

NIOSH REL (Recommended Exposure Limit)

Ceiling: 0.3 mg/m?3 (as Sodium Azide)Ceiling:
0.1 ppm (as Hydrazoic Acid)

ACGIH TLV (Threshold Limit Value)

Ceiling: 0.29 mg/m3 (as Sodium Azide)Ceiling:
0.11 ppm (as Hydrazoic Acid vapor)

LDso (Oral, Rat)

27 mg/kg

Decomposition Temperature

> 275 °C (Violent Decomposition)

Sources:[5][12]

Operational Plan: Handling and Emergency

Procedures

This section outlines the procedural, step-by-step guidance for the safe handling of Sodium

Azide.

Engineering Controls and Personal Protective

Equipment (PPE)

Engineering Controls:

 All manipulations of solid Sodium Azide or solutions with a concentration greater than 5%

must be conducted within a certified chemical fume hood.[6][8][9][13]

e The work area must have immediate access to a safety shower and an eyewash station.[3]

[71113]
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Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles are required.[6][9] A face shield must be worn in
addition to goggles when there is a splash hazard.[6][7][11]

» Hand Protection: Nitrile gloves are the minimum requirement.[6][8][9] For handling pure solid
or solutions >5%, double-gloving is recommended.[9][11] Gloves must be inspected before
use and changed immediately if contaminated.[8]

e Body Protection: A fully buttoned lab coat, long pants, and closed-toe shoes are mandatory.
[e171[8][13]

Detailed Experimental Protocol: Weighing and Solution
Preparation

o Preparation: Don all required PPE as specified above. Designate a specific area within the
fume hood for Sodium Azide handling.[2]

o Container Retrieval: Remove the Sodium Azide container from its designated storage
location, ensuring it is kept away from incompatible materials like acids and metals.[2][6]

e Weighing Solid Azide:
o Place a tared, non-metal container on the balance inside the fume hood.

o Using only a plastic or ceramic spatula, carefully transfer the desired amount of Sodium
Azide into the container. Never use metal spatulas or tools.[1][6][7][8][13]

o Close the primary Sodium Azide container securely.
e Solution Preparation:

o Add the solvent to the weighed Sodium Azide inside the fume hood to minimize dust and
aerosol generation.[8]

e Post-Handling:
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[e]

Return the primary container to its proper storage location. Do not store on metal shelves.

(610718l

[e]

Wipe down the designated work area with a soap and water solution.[2][14]

o

Remove gloves using the proper technique and dispose of them as hazardous waste.[5][8]

[¢]

Wash hands thoroughly with soap and water.[8][9]

Spill Response Plan

o Small Spill (<2509 solid or <250mL solution):

Alert others in the immediate area.

[¢]

o Wearing appropriate PPE, cover solid spills with sand or absorbent material to minimize
dust.[1][7] Use chemical absorbent pads for liquid spills.[7][8]

o Carefully sweep up the material using non-metal tools and place it in a labeled, non-metal
container for hazardous waste disposal.[1][2][7]

o Clean the spill area twice with a soap and water solution.[7] All cleanup materials must be
disposed of as hazardous waste.[1][14]

e Large Spill or Any Spill Outside a Fume Hood:
o Evacuate the area immediately.[1][13][14]

o Notify your supervisor and contact your institution's Environmental Health & Safety (EHS)
department or emergency response team.[1][7][14]

Disposal Plan

o Waste Collection: All Sodium Azide waste, including contaminated PPE, weigh paper, and
pipette tips, must be collected as hazardous waste.[3][10]

o Container: Use only compatible, clearly labeled, and sealable non-metal containers for
waste.[1][6][15]
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e Prohibition:Do NOT pour Sodium Azide waste down the drain.[6][10] This can lead to the
formation of explosive metal azides in the plumbing. While some institutional guidelines may
permit drain disposal of very dilute solutions (<0.01%) with copious amounts of water, all

waste from pure or concentrated forms must be collected.[15]
e Pickup: Contact your institution's EHS office to arrange for hazardous waste pickup.[1][3][13]

Visualized Workflow: Safe Handling of Sodium Azide

The following diagram illustrates the critical steps and decision points for handling Sodium
Azide, from preparation to final disposal.
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Start: Prepare for
Sodium Azide Handling

A\

1. Don Required PPE
(Goggles, Lab Coat, Nitrile Gloves)

A4

2. Verify Engineering Controls
(Fume Hood Certified, Eyewash Accessible)

3. Handle in Fume Hood
(Use Non-Metal Tools)

Spill Occurs?

Yes (Large)

4. Return to Secure Storage

(Non-Metal Shelving) Small Spill Procedure

Large Spill Procedure:
After Cleanup - e R =

5. Decontaminate Work Area
(Soap & Water Solution)

6. Collect All Waste
(Solid & Liquid)

7. Use Labeled, Non-Metal
Hazardous Waste Container

8. Arrange EHS Pickup
(DO NOT USE DRAIN)

End: Procedure Complete

Click to download full resolution via product page

Sodium Azide Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.wisc.edu [ehs.wisc.edu]
. campus.kennesaw.edu [campus.kennesaw.edu]
. drexel.edu [drexel.edu]

. carlroth.com:443 [carlroth.com:443]

2
3
4
» 5. cdhfinechemical.com [cdhfinechemical.com]
6. ehs.unm.edu [ehs.unm.edu]
7. uh.edu [uh.edu]

8. - Division of Research Safety | Illinois [drs.illinois.edu]

9. ehs.washington.edu [ehs.washington.edu]
e 10. Article - Standard Operating Procedur... [policies.unc.edu]
e 11. ehs.yale.edu [ehs.yale.edu]
e 12. nj.gov [nj.gov]
e 13. ipo.rutgers.edu [ipo.rutgers.edu]
e 14. uthsc.edu [uthsc.edu]
e 15. ph.health.mil [ph.health.mil]

« To cite this document: BenchChem. [Essential Safety and Handling Guide: Sodium Azide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673266#personal-protective-equipment-for-
handling-k-858]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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